Paracelsin Paracelsin Paracelsin(cas 88526-44-7) is a peptide antibiotic from Trichoderma reesei Simmons.
Brand Name: Vulcanchem
CAS No.: 88526-44-7
Catalog No.: VC026183
InChI: InChI=1S/C88H145N23O24/c1-44(2)60(69(125)108-87(23,24)78(134)109-85(19,20)75(131)99-53(35-38-57(90)115)66(122)98-52(34-37-56(89)114)65(121)96-51(43-112)41-50-31-28-27-29-32-50)100-68(124)55-33-30-40-111(55)79(135)88(25,26)110-77(133)86(21,22)103-59(117)42-92-71(127)80(9,10)107-70(126)61(45(3)4)101-76(132)84(17,18)106-67(123)54(36-39-58(91)116)97-62(118)46(5)93-73(129)82(13,14)104-64(120)48(7)95-74(130)83(15,16)105-63(119)47(6)94-72(128)81(11,12)102-49(8)113/h27-29,31-32,44-48,51-55,60-61,112H,30,33-43H2,1-26H3,(H2,89,114)(H2,90,115)(H2,91,116)(H,92,127)(H,93,129)(H,94,128)(H,95,130)(H,96,121)(H,97,118)(H,98,122)(H,99,131)(H,100,124)(H,101,132)(H,102,113)(H,103,117)(H,104,120)(H,105,119)(H,106,123)(H,107,126)(H,108,125)(H,109,134)(H,110,133)/t46-,47-,48-,51?,52-,53-,54-,55-,60-,61-/m0/s1
SMILES: CC(C)C(C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(CCC(=O)N)C(=O)NC(CCC(=O)N)C(=O)NC(CC1=CC=CC=C1)CO)NC(=O)C2CCCN2C(=O)C(C)(C)NC(=O)C(C)(C)NC(=O)CNC(=O)C(C)(C)NC(=O)C(C(C)C)NC(=O)C(C)(C)NC(=O)C(CCC(=O)N)NC(=O)C(C)NC(=O)C(C)(C)NC(=O)C(C)NC(=O)C(C)(C)NC(=O)C(C)NC(=O)C(C)(C)NC(=O)C
Molecular Formula: C88H145N23O24
Molecular Weight: 1909.265

Paracelsin

* For research use only. Not for human or veterinary use.

CAS No.: 88526-44-7

Peptides

Catalog No.: VC026183

Molecular Formula: C88H145N23O24

Molecular Weight: 1909.265

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Paracelsin - 88526-44-7

CAS No. 88526-44-7
Product Name Paracelsin
Molecular Formula C88H145N23O24
Molecular Weight 1909.265
InChI InChI=1S/C88H145N23O24/c1-44(2)60(69(125)108-87(23,24)78(134)109-85(19,20)75(131)99-53(35-38-57(90)115)66(122)98-52(34-37-56(89)114)65(121)96-51(43-112)41-50-31-28-27-29-32-50)100-68(124)55-33-30-40-111(55)79(135)88(25,26)110-77(133)86(21,22)103-59(117)42-92-71(127)80(9,10)107-70(126)61(45(3)4)101-76(132)84(17,18)106-67(123)54(36-39-58(91)116)97-62(118)46(5)93-73(129)82(13,14)104-64(120)48(7)95-74(130)83(15,16)105-63(119)47(6)94-72(128)81(11,12)102-49(8)113/h27-29,31-32,44-48,51-55,60-61,112H,30,33-43H2,1-26H3,(H2,89,114)(H2,90,115)(H2,91,116)(H,92,127)(H,93,129)(H,94,128)(H,95,130)(H,96,121)(H,97,118)(H,98,122)(H,99,131)(H,100,124)(H,101,132)(H,102,113)(H,103,117)(H,104,120)(H,105,119)(H,106,123)(H,107,126)(H,108,125)(H,109,134)(H,110,133)/t46-,47-,48-,51?,52-,53-,54-,55-,60-,61-/m0/s1
InChIKey BTEMFPRMBHUSHB-PKESLDLMSA-N
SMILES CC(C)C(C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(CCC(=O)N)C(=O)NC(CCC(=O)N)C(=O)NC(CC1=CC=CC=C1)CO)NC(=O)C2CCCN2C(=O)C(C)(C)NC(=O)C(C)(C)NC(=O)CNC(=O)C(C)(C)NC(=O)C(C(C)C)NC(=O)C(C)(C)NC(=O)C(CCC(=O)N)NC(=O)C(C)NC(=O)C(C)(C)NC(=O)C(C)NC(=O)C(C)(C)NC(=O)C(C)NC(=O)C(C)(C)NC(=O)C
Description Paracelsin(cas 88526-44-7) is a peptide antibiotic from Trichoderma reesei Simmons.
References 1: Lork DK, Unger KK, Brückner H, Hearn MT. Retention behaviour of paracelsin
peptides on reversed-phase silicas with varying n-alkyl chain length and ligand
density. J Chromatogr. 1989 Aug 4;476:135-45. PubMed PMID: 2777969.
2: Brückner H, Graf H, Bokel M. Paracelsin; characterization by NMR spectroscopy
and circular dichroism, and hemolytic properties of a peptaibol antibiotic from
the cellulolytically active mold Trichoderma reesei. Part B. Experientia. 1984
Nov 15;40(11):1189-97. PubMed PMID: 6500005.
3: Pócsfalvi G, Ritieni A, Ferranti P, Randazzo G, Vékey K, Malorni A.
Microheterogeneity characterization of a paracelsin mixture from Trichoderma
reesei using high-energy collision-induced dissociation tandem mass spectrometry.
Rapid Commun Mass Spectrom. 1997;11(8):922-30. PubMed PMID: 9183858.
4: Brückner H, Graf H. Paracelsin, a peptide antibiotic containing
alpha-aminoisobutyric acid, isolated from Trichoderma reesei Simmons. Part A.
Experientia. 1983 May 15;39(5):528-30. PubMed PMID: 6406260.
5: Jones DT, Moody CM, Uppenbrink J, Viles JH, Doyle PM, Harris CJ, Pearl LH,
Sadler PJ, Thornton JM. Towards meeting the Paracelsus Challenge: The design,
synthesis, and characterization of paracelsin-43, an alpha-helical protein with
over 50% sequence identity to an all-beta protein. Proteins. 1996
Apr;24(4):502-13. PubMed PMID: 8859998.